BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of HCFC-123 and its
Isomer, HCFC-123a

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,2-Dichloro-1,1,2-trifluoroethane

Cat. No.: B1204223

A deep dive into the physicochemical properties, environmental impact, and metabolic
pathways of 2,2-dichloro-1,1,1-trifluoroethane (HCFC-123) and its isomer, 1,2-dichloro-1,1,2-
trifluoroethane (HCFC-123a), providing researchers, scientists, and drug development
professionals with a comprehensive comparative guide.

HCFC-123 has been widely utilized as a transitional replacement for chlorofluorocarbons
(CFCs), particularly CFC-11, in applications such as large centrifugal chiller systems and fire
extinguishing agents.[1][2] Its isomer, HCFC-123a, is often found as an impurity in
commercially produced HCFC-123.[3] This guide provides a detailed comparison of these two
hydrochlorofluorocarbons, summarizing their key properties, environmental footprint, and
metabolic processing, supported by available data.

Physicochemical and Environmental Properties: A
Tabulated Comparison

The following tables summarize the key physicochemical and environmental properties of
HCFC-123 and HCFC-123a based on available data.
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HCFC-123 (2,2-dichloro-

HCFC-123a (1,2-dichloro-

Property ] .
1,1,1-trifluoroethane) 1,1,2-trifluoroethane)

CAS Number 306-83-2 354-23-4

Molecular Formula C2HCI2F3 C2HCI2F3

Molecular Weight 152.93 g/mol [2] 152.93 g/mol

Boiling Point 27.6 °C[4] Not specified in search results

Vapor Pressure 89.3 kPa at 25 °C[4] Not specified in search results

Solubility in Water 2.1 g/L at 25 °C[4] Not specified in search results

Log Octanol/Water Partition
o 2.3-2.9[4]
Coefficient (log Kow)

Not specified in search results

Table 1: Physicochemical Properties of HCFC-123 and HCFC-123a

Environmental Impact HCFC-123

HCFC-123a

Ozone Depletion Potential

0.02 (relative to CFC-11)[1]
(ODP)

Not specified in search results

Global Warming Potential

76 (relative to CO2)[1]
(GWP, 100-year)

Not specified in search results

Atmospheric Lifetime Approximately 1.4 years

Not specified in search results

Table 2: Environmental Impact of HCFC-123 and HCFC-123a

Experimental Protocols

While direct comparative experimental studies on the refrigerant performance of HCFC-123

and HCFC-123a are not readily available in the searched literature, a general experimental

protocol for determining the coefficient of performance (COP) of a refrigeration system is

outlined below. This methodology can be adapted for a comparative analysis.
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Determination of Coefficient of Performance (COP) of a
Refrigeration System

Objective: To experimentally determine and compare the COP of a vapor compression
refrigeration system using HCFC-123 and HCFC-123a as refrigerants under controlled
conditions.

Apparatus:

e Vapor compression refrigeration test rig equipped with:

[¢]

Compressor

Condenser

[¢]

o

Expansion valve

o

Evaporator
o Calorimeter to measure refrigerating effect
o Power meter to measure compressor work input

e Pressure gauges and temperature sensors (thermocouples) at various points in the
refrigeration cycle

Flow meter to measure refrigerant mass flow rate
Procedure:

o System Preparation: Evacuate the refrigeration system to remove any air and moisture.
Charge the system with the first refrigerant (e.g., HCFC-123) to the manufacturer's specified
amount.

o Steady-State Operation: Start the compressor and allow the system to reach a steady state,
characterized by stable temperatures and pressures throughout the cycle.

o Data Acquisition: Once at a steady state, record the following parameters:
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o Pressure and temperature of the refrigerant at the inlet and outlet of the compressor,
condenser, and evaporator.

o Power consumption of the compressor (W_comp).

o Mass flow rate of the refrigerant (m).

o Refrigerating Effect Calculation: The refrigerating effect (Q_evap) is the rate of heat
absorbed by the refrigerant in the evaporator. It can be determined using the following
equation:

o Q_evap=m*(h_out evap - h_in_evap)

o where h is the specific enthalpy of the refrigerant, determined from its pressure and
temperature using refrigerant property tables or software.[5]

e COP Calculation: The coefficient of performance is calculated as the ratio of the refrigerating
effect to the work input to the compressor:

o COP =Q_evap/W_compl[6]

o Comparative Analysis: After completing the test with the first refrigerant, evacuate the system
and recharge it with the second refrigerant (HCFC-123a). Repeat steps 2-5 under the same
operating conditions (e.g., evaporator and condenser temperatures) to obtain a direct
comparison of their performance.

Metabolic Pathways and Synthesis
Metabolic Fate of HCFC-123

The metabolism of HCFC-123 has been studied in rats and involves oxidation by cytochrome
P450 enzymes. The primary metabolite is trifluoroacetic acid.[7][8]
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Caption: Metabolic pathway of HCFC-123.

Synthesis of HCFC-123

HCFC-123 can be synthesized through various methods, including the fluorination of
perchloroethylene or the dismutation of HCFC-124. The purification of HCFC-123 to remove
isomers like HCFC-123a is a critical step in its production.[3][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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